![molecular formula C24H31N10O22P5 B1216180 [[(2R,3S,4R,5R)-5-(8-aminoimidazo[4,5-g]quinazolin-3-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate CAS No. 72040-61-0](/img/structure/B1216180.png)
[[(2R,3S,4R,5R)-5-(8-aminoimidazo[4,5-g]quinazolin-3-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
Overview
Description
[[(2R,3S,4R,5R)-5-(8-aminoimidazo[4,5-g]quinazolin-3-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate, also known as this compound, is a useful research compound. Its molecular formula is C24H31N10O22P5 and its molecular weight is 966.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
72040-61-0 |
|---|---|
Molecular Formula |
C24H31N10O22P5 |
Molecular Weight |
966.4 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(8-aminoimidazo[4,5-g]quinazolin-3-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C24H31N10O22P5/c25-20-9-1-11-12(2-10(9)27-5-28-20)33(7-31-11)23-18(37)16(35)13(51-23)3-49-57(39,40)53-59(43,44)55-61(47,48)56-60(45,46)54-58(41,42)50-4-14-17(36)19(38)24(52-14)34-8-32-15-21(26)29-6-30-22(15)34/h1-2,5-8,13-14,16-19,23-24,35-38H,3-4H2,(H,39,40)(H,41,42)(H,43,44)(H,45,46)(H,47,48)(H2,25,27,28)(H2,26,29,30)/t13-,14-,16-,17-,18-,19-,23-,24-/m1/s1 |
InChI Key |
QIDBBNOURHTYHM-YDKVLQLQSA-N |
SMILES |
C1=C2C(=CC3=C1N=CN3C4C(C(C(O4)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC5C(C(C(O5)N6C=NC7=C(N=CN=C76)N)O)O)O)O)N=CN=C2N |
Isomeric SMILES |
C1=C2C(=CC3=C1N=CN3[C@H]4[C@@H]([C@@H]([C@H](O4)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]5[C@H]([C@H]([C@@H](O5)N6C=NC7=C(N=CN=C76)N)O)O)O)O)N=CN=C2N |
Canonical SMILES |
C1=C2C(=CC3=C1N=CN3C4C(C(C(O4)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC5C(C(C(O5)N6C=NC7=C(N=CN=C76)N)O)O)O)O)N=CN=C2N |
Synonyms |
P(1)-(lin-benzo-5'-adenosyl)-P(5)-(5'-adenosyl)pentaphosphate |
Origin of Product |
United States |
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